Cas no 70147-48-7 (2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone)

• Product Name: 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone
• CAS No: 70147-48-7
• MF: C₁₃H₂₀O₇
• MW: 288.293704986572
• CID: 974674
• Update Time: 2025-08-01

2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone
• 2-(2-chlorophenyl)-2-oxoethyl thiocyanate
• 2-C-hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone
• AB-0725
• AG-E-41272
• CTK4E1237
• SBB094548

• Inchi： 1S/C13H20O7/c1-11(2)16-5-7(18-11)8-9-13(6-14,10(15)17-8)20-12(3,4)19-9/h7-9,14H,5-6H2,1-4H3/t7-,8-,9+,13+/m1/s1
• InChI Key： MFSQZAFRNGCTLH-SKNMHBRKSA-N
• SMILES： O1C(C)(C)O[C@]2(CO)C(=O)O[C@H]([C@H]3COC(C)(C)O3)[C@H]12

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-132 ºC
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone

Introduction to 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone (CAS No. 70147-48-7)

2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone (CAS No. 70147-48-7) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its unique structural features and potential applications in various biological systems. The molecule's intricate structure includes a hydroxymethyl group at the 2C position and isopropylidene protecting groups at the 2,3 and 5,6 positions, which contribute to its stability and reactivity.

The isopropylidene protecting groups are particularly noteworthy as they provide a means to control the reactivity of the hydroxyl groups during synthetic transformations. This feature makes 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone a valuable intermediate in the synthesis of more complex carbohydrates and glycosides. Recent studies have highlighted its utility in the preparation of glycoconjugates for therapeutic applications.

In the context of medicinal chemistry, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone has been explored for its potential as a precursor in the development of novel drugs. The compound's ability to undergo selective chemical modifications allows researchers to tailor its properties for specific biological targets. For instance, the introduction of functional groups at specific positions can enhance the compound's binding affinity to receptors or enzymes, thereby improving its therapeutic efficacy.

One of the key areas of research involving 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone is its role in carbohydrate-based drug delivery systems. Carbohydrates are known for their biocompatibility and low toxicity, making them ideal candidates for drug carriers. The compound's structural features enable it to form stable complexes with various therapeutic agents, facilitating their delivery to target sites within the body. This has significant implications for improving drug bioavailability and reducing side effects.

Recent advancements in analytical techniques have also contributed to a deeper understanding of 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the compound's structure and confirming its purity. These techniques have also facilitated the identification of potential impurities and degradation products, which is crucial for ensuring the quality and safety of pharmaceutical products.

The synthesis of 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone typically involves a multi-step process that requires precise control over reaction conditions. Key steps include the protection of hydroxyl groups using isopropylidene reagents and the introduction of the hydroxymethyl group through selective chemical reactions. Optimizing these steps is essential for achieving high yields and purity levels.

In addition to its synthetic applications, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone has been studied for its biological activities. Preliminary studies have shown that it exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This makes it a promising candidate for developing new treatments for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The compound's potential as an anti-inflammatory agent is further supported by its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a critical role in mediating inflammatory responses and are often elevated in chronic inflammatory conditions. By targeting these pathways, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone could offer a novel approach to managing inflammation without the side effects associated with traditional anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have antiviral activity against certain viruses by interfering with viral replication processes. This property could be particularly valuable in developing new antiviral therapies for emerging viral infections.

The versatility of 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone extends to its use as a model compound in carbohydrate chemistry research. Its well-defined structure and reactivity make it an excellent candidate for studying carbohydrate-protein interactions and glycosylation processes. Understanding these interactions is crucial for developing new diagnostic tools and therapeutic strategies for diseases involving aberrant glycosylation.

In conclusion, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone (CAS No. 70147-48-7) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features and biological activities make it an important molecule for both synthetic chemists and medicinal researchers. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of carbohydrate chemistry and its applications in medicine.